(+)-SK&F 10047 hydrochloride

• IUPAC Name: (13R)-1,13-dimethyl-10-prop-2-enyl-10-azatricyclo[7.3.1.02,7]trideca-2(7),3,5-trien-4-ol;hydrochloride
• InChI: InChI=1S/C17H23NO.ClH/c1-4-8-18-9-7-17(3)12(2)16(18)10-13-5-6-14(19)11-15(13)17;/h4-6,11-12,16,19H,1,7-10H2,2-3H3;1H/t12-,16?,17?;/m0./s1
• InChI Key: ZTGMHFIGNYXMJV-UYBBCXEVSA-N
• Canonical SMILES: CC1C2CC3=C(C1(CCN2CC=C)C)C=C(C=C3)O.Cl
• Isomeric SMILES: C[C@H]1C2CC3=C(C1(CCN2CC=C)C)C=C(C=C3)O.Cl
• Molecular Formula: C17H24ClNO
• DSSTOX Substance ID: DTXSID70474678
• Molecular Weight: 293.8 g/mol
• CAS RN: 133005-41-1

Description

It has been extensively used in scientific research to study the function of sigma-1 receptors, which are involved in various physiological and pathological processes .

Scientific Research Applications

(+)-SK&F 10047 hydrochloride has a wide range of scientific research applications, including:

Chemistry: It is used as a reference compound to study sigma-1 receptor interactions and to develop new sigma-1 receptor ligands.

Biology: The compound is used to investigate the role of sigma-1 receptors in cellular processes such as ion channel regulation and signal transduction.

Medicine: Research on (+)-SK&F 10047 hydrochloride has provided insights into the potential therapeutic applications of sigma-1 receptor agonists in treating neurological disorders, pain, and addiction.

Industry: The compound is used in the development of new pharmaceuticals and as a tool in drug discovery .

Mechanism of Action

(+)-SK&F 10047 hydrochloride exerts its effects by binding to sigma-1 receptors, which are located in various tissues throughout the body. The activation of sigma-1 receptors modulates the activity of ion channels, enzymes, and other proteins involved in cellular signaling pathways. This modulation can lead to changes in cellular functions such as neurotransmitter release, calcium homeostasis, and cell survival .

Safety and Hazards

If inhaled, it is recommended to remove to fresh air; if breathing is difficult, give oxygen; if breathing stops, give artificial respiration. In case of skin contact, flush with copious amounts of water; remove contaminated clothing and shoes; call a physician. If swallowed, wash out mouth with copious amounts of water; call a physician.

Preparation Methods

The synthesis of (+)-SK&F 10047 hydrochloride involves several steps. One common synthetic route includes the following steps:

Formation of the core structure: The core structure of the compound is synthesized through a series of chemical reactions, including cyclization and functional group modifications.

Introduction of the allyl group: An allyl group is introduced to the core structure through an alkylation reaction.

Purification: The final product is purified using techniques such as recrystallization or chromatography to obtain high purity (+)-SK&F 10047 hydrochloride

Industrial production methods may involve scaling up these synthetic routes while ensuring the consistency and purity of the final product.

Chemical Reactions Analysis

(+)-SK&F 10047 hydrochloride undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride.

Substitution: The compound can undergo substitution reactions where functional groups are replaced with other groups under specific conditions

Common reagents and conditions used in these reactions include organic solvents, catalysts, and controlled temperatures. Major products formed from these reactions depend on the specific reagents and conditions used.

Comparison with Similar Compounds

(+)-SK&F 10047 hydrochloride is unique among sigma-1 receptor agonists due to its specific binding affinity and selectivity. Similar compounds include:

Dextromethorphan: Another sigma-1 receptor agonist with additional NMDA receptor antagonist properties.

1,3-Di-o-tolyl-guanidine (DTG): A non-selective sigma receptor agonist that also interacts with sigma-2 receptors.

BD 1063: A sigma-1 receptor antagonist used to study the functional role of sigma-1 receptors

The uniqueness of (+)-SK&F 10047 hydrochloride lies in its high selectivity for sigma-1 receptors, making it a valuable tool for studying the specific functions of these receptors.